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Cat. No.: B083877

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: sec-Butyl Acetoacetate (CAS No. 13562-76-0), also known by its IUPAC name
sec-Butyl 3-oxobutanoate, is a keto-ester of significant interest in organic synthesis.[1][2] Its
bifunctional nature makes it a versatile building block, particularly as an intermediate in the
synthesis of pharmaceuticals and agrochemicals.[3] Given its role in research and
development, a thorough understanding of its safety profile and handling requirements is
paramount to ensure the well-being of laboratory personnel and the integrity of experimental
outcomes. This guide provides a detailed examination of the safety data for sec-Butyl
Acetoacetate, moving beyond mere compliance to offer insights into the causality behind
safety protocols.

Part 1: Hazard Identification and GHS Classification

sec-Butyl Acetoacetate is classified under the Globally Harmonized System (GHS) as a
substance that presents specific physical and health hazards.[1][4] It is categorized as a
Combustible Liquid (Category 4), indicating that it requires heating before ignition can occur.[1]
The primary health concerns are significant skin and eye irritation (Category 2 and 2A,
respectively).[1][4] This profile necessitates careful handling to avoid direct contact and
management of its environment to control ignition risks.

The classification dictates the use of the "Warning" signal word and specific hazard (H) and
precautionary (P) statements, which are summarized below.[1][4]
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GHS Classification Summary for sec-Butyl

Acetoacetate
Pictogram
Signal Word Warning
Flammable Liquids (Category 4)[1] Skin Irritation
Hazard Class (Category 2)[1][4] Serious Eye Irritation

(Category 2A)[1][4]

H227: Combustible liquid.[1] H315: Causes skin
Hazard Statements irritation.[1][4] H319: Causes serious eye
irritation.[1][4]

Prevention: P210, P264, P280[1][4] Response:
P302+P352, P305+P351+P338, P332+P313,
P337+P313, P362+P364, P370+P378[1][4]
Storage: P403+P235[1] Disposal: P501[1]

Precautionary Statements

Part 2: Toxicological Profile and Health Effects

The health hazards of sec-Butyl Acetoacetate stem from its irritant properties upon direct
contact.

Skin Irritation (H315): As an organic ester and solvent, sec-Butyl Acetoacetate can defat
the skin upon prolonged or repeated contact. This stripping of natural oils disrupts the skin's
protective barrier, leading to inflammation, redness, dryness, and discomfort.[1] The causality
lies in the physicochemical interaction between the solvent and the lipid components of the
epidermis.

Serious Eye Irritation (H319): Direct contact with the eyes can cause significant irritation.[1]
[4] Vapors or splashes may result in redness, pain, and damage to the cornea if not promptly
and thoroughly flushed. The mechanism is direct chemical irritation of the sensitive mucous
membranes of the eye.

Inhalation: While not classified for respiratory toxicity, inhalation of vapors or mists should be
avoided. It is best practice to handle this chemical in a well-ventilated area to prevent
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potential respiratory tract irritation.[1]

o Acute Toxicity: It is critical to note that quantitative acute toxicity data, such as LD50 (oral,
dermal) or LC50 (inhalation), are not available in the reviewed authoritative sources.[1] This
lack of data underscores the importance of adhering to stringent exposure controls, as the
full toxicological profile has not been thoroughly investigated.

Part 3: Physicochemical Properties and Fire Safety

Understanding the physical properties of sec-Butyl Acetoacetate is fundamental to its safe
handling and storage. Its classification as a Category 4 Combustible Liquid means it has a
relatively high flash point and is less of an immediate fire risk than highly flammable (Category
1 or 2) liquids, but it will burn if heated to its flash point and exposed to an ignition source.

Property Value Source
Molecular Formula CsH1403 [1][2]
Molecular Weight 158.20 g/mol [1][4]
Appearance Colorlfess. to almost colorless (4]
clear liquid

Boiling Point 194 °C [11[3]
Flash Point 76 °C/168.8 °F [4]
Specific Gravity 0.98 [4]
Vapor Pressure 0.342 mmHg @ 25 °C [3]

Fire Fighting Measures:

e Suitable Extinguishing Media: In case of fire, use dry sand, dry chemical powder, carbon
dioxide (COz), water spray, or alcohol-resistant foam.[1]

» Unsuitable Extinguishing Media: Avoid using a solid water stream, as it may scatter and
spread the fire.
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e Specific Hazards: When heated, vapors may form combustible mixtures with air. Containers
may rupture if exposed to heat. Hazardous decomposition products include carbon oxides.[1]

Part 4: Exposure Controls and Safe Handling
Protocols

Effective management of sec-Butyl Acetoacetate exposure risk is achieved by implementing a
multi-layered safety strategy, best visualized through the "Hierarchy of Controls." This principle
prioritizes the most effective control measures first.
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Elimination
(Most Effective)
Remove the hazard

Personal Protective Equipment (PPE)

(Least Effective)
Protect the worker with PPE

Substitution

Replace with a less hazardous chemical

Engineering Controls

Isolate people from the hazard
(e.g., Chemical Fume Hood)

Change the way people work

Administrative Controls

(e.g., SOPs, Training)
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Alert personnel in the immediate area.
Evacuate if necessary.

Assess the spill size and risk.
Is it a minor or major spill?

Don appropriate PPE:
- Double gloves

- Safety goggles/face shield

- Lab coat

Major Spill:
Evacuate and call

Emergency Response Team.

\ 4

Control ignition sources.
Turn off nearby equipment.

Y

Contain the spill with absorbent material
(e.g., sand, vermiculite).

Y

Collect absorbed material using
non-sparking tools.

\ 4

Place waste in a sealed,
labeled hazardous waste container.

Decontaminate the spill area
with soap and water.

Spill Secured

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for sec-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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